Cas no 2680801-77-6 (ethyl 3-{(tert-butoxy)carbonylamino}-4-cyano-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: ethyl 3-{(tert-butoxy)carbonylamino}-4-cyano-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2680801-77-6
• MF: C₁₄H₁₉N₃O₄
• MW: 293.318363428116
• CID: 5635999
• PubChem ID: 165924932
• Update Time: 2025-10-30

ethyl 3-{(tert-butoxy)carbonylamino}-4-cyano-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 4-cyano-3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl-, ethyl ester
• Ethyl 4-cyano-3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-methyl-1H-pyrrole-2-carboxylate
• 2680801-77-6
• EN300-28288948
• ethyl 3-{[(tert-butoxy)carbonyl]amino}-4-cyano-1-methyl-1H-pyrrole-2-carboxylate
• ethyl 3-{(tert-butoxy)carbonylamino}-4-cyano-1-methyl-1H-pyrrole-2-carboxylate

• Inchi： 1S/C14H19N3O4/c1-6-20-12(18)11-10(9(7-15)8-17(11)5)16-13(19)21-14(2,3)4/h8H,6H2,1-5H3,(H,16,19)
• InChI Key： HWHXQRFLVJGKPF-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C#N)=CN(C)C=1C(=O)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.13755610g/mol
• Monoisotopic Mass: 293.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 398.6±42.0 °C(Predicted)
• pka: 12.67±0.70(Predicted)

Additional information on ethyl 3-{(tert-butoxy)carbonylamino}-4-cyano-1-methyl-1H-pyrrole-2-carboxylate

Recent Advances in the Study of Ethyl 3-{(tert-butoxy)carbonylamino}-4-cyano-1-methyl-1H-pyrrole-2-carboxylate (CAS: 2680801-77-6)

The compound ethyl 3-{(tert-butoxy)carbonylamino}-4-cyano-1-methyl-1H-pyrrole-2-carboxylate (CAS: 2680801-77-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of ethyl 3-{(tert-butoxy)carbonylamino}-4-cyano-1-methyl-1H-pyrrole-2-carboxylate as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique pyrrole backbone, coupled with the presence of cyano and tert-butoxycarbonylamino functional groups, makes it a versatile building block for the construction of pharmacologically active molecules. Researchers have successfully utilized this compound in the development of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in numerous disease pathways.

One of the most notable advancements in the study of this compound is its application in the synthesis of small-molecule inhibitors for cancer therapy. A recent publication in the Journal of Medicinal Chemistry demonstrated that derivatives of ethyl 3-{(tert-butoxy)carbonylamino}-4-cyano-1-methyl-1H-pyrrole-2-carboxylate exhibit potent inhibitory activity against specific oncogenic kinases. The study reported IC50 values in the nanomolar range, suggesting high efficacy and selectivity for these targets.

In addition to its role in oncology, this compound has also been explored for its potential in treating infectious diseases. A 2023 study published in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel antimicrobial agents derived from ethyl 3-{(tert-butoxy)carbonylamino}-4-cyano-1-methyl-1H-pyrrole-2-carboxylate. These agents showed promising activity against drug-resistant bacterial strains, highlighting the compound's utility in addressing the global challenge of antimicrobial resistance.

The synthetic routes to ethyl 3-{(tert-butoxy)carbonylamino}-4-cyano-1-methyl-1H-pyrrole-2-carboxylate have also been optimized in recent years. Advances in green chemistry have led to the development of more efficient and environmentally friendly protocols for its preparation. For instance, a 2022 study in Organic Process Research & Development reported a high-yield, solvent-free synthesis of this compound using microwave-assisted techniques, significantly reducing reaction times and waste generation.

Looking ahead, the versatility of ethyl 3-{(tert-butoxy)carbonylamino}-4-cyano-1-methyl-1H-pyrrole-2-carboxylate positions it as a valuable tool in medicinal chemistry. Ongoing research is exploring its potential in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders. Furthermore, computational studies are being employed to design new derivatives with enhanced pharmacokinetic properties, paving the way for the development of next-generation therapeutics.

In conclusion, ethyl 3-{(tert-butoxy)carbonylamino}-4-cyano-1-methyl-1H-pyrrole-2-carboxylate (CAS: 2680801-77-6) represents a promising scaffold in drug discovery. Its diverse applications, from oncology to infectious diseases, underscore its importance in contemporary research. Continued investigation into its chemical and biological properties is expected to yield further breakthroughs, contributing to the advancement of chemical biology and medicinal chemistry.